Cas no 152149-00-3 ((2-Chloro-benzothiazol-6-yl)-acetic Acid)

• Product Name: (2-Chloro-benzothiazol-6-yl)-acetic Acid
• CAS No: 152149-00-3
• MF: C₉H₆ClNO₂S
• MW: 227.667439937592
• CID: 3797787
• PubChem ID: 10656917
• Update Time: 2025-07-28

(2-Chloro-benzothiazol-6-yl)-acetic Acid Chemical and Physical Properties

Names and Identifiers

• 6-Benzothiazoleacetic acid, 2-chloro-
• (2-Chloro-benzothiazol-6-yl)-acetic acid
• 2-(2-Chlorobenzo[d]thiazol-6-yl)acetic acid
• 2-(2-chloro-1,3-benzothiazol-6-yl)acetic acid
• MFCD19687871
• (2-chloro-1,3-benzothiazol-6-yl)acetic acid
• SCHEMBL3592563
• G10654
• CGA14900
• EN300-5543214
• 2-(2-Chlorobenzo[d]thiazol-6-yl)aceticacid
• DB-148029
• 152149-00-3
• SY350791
• (2-Chloro-benzothiazol-6-yl)-acetic Acid

• Inchi： 1S/C9H6ClNO2S/c10-9-11-6-2-1-5(4-8(12)13)3-7(6)14-9/h1-3H,4H2,(H,12,13)
• InChI Key： HBDVBZKFZBCJEW-UHFFFAOYSA-N
• SMILES： S1C2=CC(CC(O)=O)=CC=C2N=C1Cl

Computed Properties

• Exact Mass: 226.9807773Da
• Monoisotopic Mass: 226.9807773Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 400.4±20.0 °C at 760 mmHg
• Flash Point: 196.0±21.8 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

(2-Chloro-benzothiazol-6-yl)-acetic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)